Cas no 2109188-05-6 (3-(pyridin-3-yloxy)-N-4-(trifluoromethyl)phenyl-8-azabicyclo3.2.1octane-8-carboxamide)

• Product Name: 3-(pyridin-3-yloxy)-N-4-(trifluoromethyl)phenyl-8-azabicyclo3.2.1octane-8-carboxamide
• CAS No: 2109188-05-6
• MF: C₂₀H₂₀F₃N₃O₂
• MW: 391.386915206909
• CID: 5934314
• PubChem ID: 119103741
• Update Time: 2025-07-05

3-(pyridin-3-yloxy)-N-4-(trifluoromethyl)phenyl-8-azabicyclo3.2.1octane-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-3-yloxy)-N-4-(trifluoromethyl)phenyl-8-azabicyclo3.2.1octane-8-carboxamide
• (1R,5S)-3-(pyridin-3-yloxy)-N-(4-(trifluoromethyl)phenyl)-8-azabicyclo[3.2.1]octane-8-carboxamide
• AKOS026696549
• F6549-8764
• 3-pyridin-3-yloxy-N-[4-(trifluoromethyl)phenyl]-8-azabicyclo[3.2.1]octane-8-carboxamide
• 2109188-05-6
• 3-(pyridin-3-yloxy)-N-[4-(trifluoromethyl)phenyl]-8-azabicyclo[3.2.1]octane-8-carboxamide

• Inchi： 1S/C20H20F3N3O2/c21-20(22,23)13-3-5-14(6-4-13)25-19(27)26-15-7-8-16(26)11-18(10-15)28-17-2-1-9-24-12-17/h1-6,9,12,15-16,18H,7-8,10-11H2,(H,25,27)
• InChI Key： DZXMKMRZYMKQIT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC(N1C2CC(CC1CC2)OC1C=NC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 391.15076138g/mol
• Monoisotopic Mass: 391.15076138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54.5Ų

Additional information on 3-(pyridin-3-yloxy)-N-4-(trifluoromethyl)phenyl-8-azabicyclo3.2.1octane-8-carboxamide

Exploring the Potential of 3-(pyridin-3-yloxy)-N-4-(trifluoromethyl)phenyl-8-azabicyclo[3.2.1]octane-8-carboxamide (CAS No. 2109188-05-6) in Modern Research

The compound 3-(pyridin-3-yloxy)-N-4-(trifluoromethyl)phenyl-8-azabicyclo[3.2.1]octane-8-carboxamide (CAS No. 2109188-05-6) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic carboxamide derivative combines a pyridinyloxy moiety with a trifluoromethylphenyl group, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its role as a modulator of biological targets, given its ability to interact with various enzymes and receptors.

One of the key reasons 3-(pyridin-3-yloxy)-N-4-(trifluoromethyl)phenyl-8-azabicyclo[3.2.1]octane-8-carboxamide stands out is its structural complexity, which allows for selective binding to specific protein sites. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, traits that are highly desirable in pharmaceutical compounds. Additionally, the 8-azabicyclo[3.2.1]octane scaffold contributes to its three-dimensional rigidity, which can improve target engagement and reduce off-target effects.

Recent studies have explored the potential of CAS No. 2109188-05-6 in addressing neurological disorders, given its ability to cross the blood-brain barrier. The compound's interaction with neurotransmitter receptors has sparked interest in its application for conditions such as anxiety and depression. Moreover, its pyridin-3-yloxy moiety has been linked to anti-inflammatory properties, suggesting possible uses in autoimmune diseases and chronic inflammation.

The synthesis of 3-(pyridin-3-yloxy)-N-4-(trifluoromethyl)phenyl-8-azabicyclo[3.2.1]octane-8-carboxamide involves multi-step organic reactions, including amide bond formation and cyclization strategies. Researchers are continuously optimizing these synthetic routes to improve yield and purity, which are critical for scaling up production. The compound's stability under various pH conditions further supports its viability as a drug candidate.

From a commercial perspective, the demand for novel bioactive molecules like CAS No. 2109188-05-6 is on the rise, driven by the growing need for targeted therapies in precision medicine. Pharmaceutical companies are investing heavily in high-throughput screening to identify compounds with unique mechanisms of action, and this molecule fits the bill. Its potential applications extend beyond therapeutics, including use as a chemical probe in biochemical assays to study protein-ligand interactions.

In the context of current trends, 3-(pyridin-3-yloxy)-N-4-(trifluoromethyl)phenyl-8-azabicyclo[3.2.1]octane-8-carboxamide aligns with the increasing focus on small-molecule drug discovery and fragment-based drug design. The rise of computational chemistry and AI-driven drug discovery platforms has further accelerated research into such compounds, enabling faster identification of promising candidates. This molecule's unique structure makes it a prime subject for in silico modeling and virtual screening studies.

Safety and regulatory considerations are paramount when working with CAS No. 2109188-05-6. While it is not classified as a hazardous material, proper handling and storage protocols must be followed to ensure researcher safety. The compound's stability data and toxicity profile are areas of ongoing investigation, with preliminary results indicating a favorable safety margin for further development.

In conclusion, 3-(pyridin-3-yloxy)-N-4-(trifluoromethyl)phenyl-8-azabicyclo[3.2.1]octane-8-carboxamide represents a fascinating area of research with broad implications for drug development and biochemical studies. Its structural complexity, combined with its potential therapeutic benefits, positions it as a valuable tool in the quest for innovative treatments. As scientific understanding of this compound deepens, its applications are likely to expand, offering new opportunities for medical and industrial advancements.